Cas no 3340-22-5 (9-Acridinamine,N-phenyl-)

• Product Name: 9-Acridinamine,N-phenyl-
• CAS No: 3340-22-5
• MF: C₁₉H₁₄N₂
• MW: 270.327864170074
• CID: 314909
• PubChem ID: 18757
• Update Time: 2025-04-19

9-Acridinamine,N-phenyl- Chemical and Physical Properties

Names and Identifiers

• 9-Acridinamine,N-phenyl-
• N-phenylacridin-9-amine
• Acridin-9-yl-phenyl-amine
• 9-Acridinamine, N-phenyl-
• LNVQBBHYPGFSMX-UHFFFAOYSA-N
• N-Phenyl-9-acridinamine
• ACRIDINE, 9-ANILINO-
• BRN 0210868
• SCHEMBL902770
• 3340-22-5
• DTXSID20187044
• N-(9-Acridinyl)-N-phenylamine #
• 9-Anilinoacridine
• CHEMBL49436
• AKOS002710482
• 9-(Phenylamino)acridine

• Inchi： 1S/C19H14N2/c1-2-8-14(9-3-1)20-19-15-10-4-6-12-17(15)21-18-13-7-5-11-16(18)19/h1-13H,(H,20,21)
• InChI Key： LNVQBBHYPGFSMX-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)C1C2C=CC=CC=2N=C2C=CC=CC=12

Computed Properties

• Exact Mass: 270.116
• Monoisotopic Mass: 270.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.9A^2
• XLogP3: 5.1

Experimental Properties

• Density: 1.246
• Boiling Point: 440.8°C at 760 mmHg
• Flash Point: 220.4°C
• Refractive Index: 1.761